3-chloro-N-[(2-chloropyridin-3-yl)carbamothioyl]benzamide
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Description
3-chloro-N-[(2-chloropyridin-3-yl)carbamothioyl]benzamide is a useful research compound. Its molecular formula is C13H9Cl2N3OS and its molecular weight is 326.2. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- A novel thiourea derivative, 2-chloro-N-((5-chloropyridine-2-yl)carbamothioyl)benzamide ligand, and its transition metal complexes were synthesized and characterized, demonstrating potential applications in electrochemical studies and antioxidant activities (Yeşilkaynak, 2016).
- The synthesis, characterization, and antibacterial studies of 2-chloro-5-fluoro-N-[dibenzyl carbamothioyl] benzamide thiourea highlight its potential application in antimicrobial research (Sapari et al., 2014).
Antioxidant and Anticancer Properties
- The study of 2-methyl-N-((4-methylpyridin-2-yl)carbamothioyl)benzamide revealed its crystallization, spectroscopic characteristics, and antibacterial activity, indicating its potential for developing antimicrobial agents (Adam et al., 2016).
- The molecular structure and vibrational spectra of 2-chloro-N-(diethylcarbamothioyl)benzamide have been studied, offering insights into its potential use in molecular spectroscopy and structure analysis (Arslan et al., 2007).
Electrochemical Behavior and Complex Formation
- Electrochemical studies of novel 3,4-dichloro-N-((5-chloropyridin-2-yl)carbamothioyl)benzamide based on its complexes with Copper(II), Cobalt(II), Nickel(II), and Zinc(II) ions indicate its use in understanding electrochemical behaviors and complex formation in chemistry (Al-Riyahee et al., 2021).
- The inhibition effect of N-(Pyridin-2-yl-carbamothioyl) Benzamide on the corrosion of C-Steel in Sulfuric Acid Solutions suggests its application in corrosion inhibition and material science (Abd El Wanees et al., 2014).
Antitumor Activity and Molecular Docking
- Synthesis, anticancer, and molecular docking studies of N-(1H-benzimidazol-2-yl-carbamothioyl)benzamide analogues indicate their promising use in cancer research and drug development (Rode et al., 2020).
Properties
IUPAC Name |
3-chloro-N-[(2-chloropyridin-3-yl)carbamothioyl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9Cl2N3OS/c14-9-4-1-3-8(7-9)12(19)18-13(20)17-10-5-2-6-16-11(10)15/h1-7H,(H2,17,18,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKTLLHILHKETLI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C(=O)NC(=S)NC2=C(N=CC=C2)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9Cl2N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.